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Compound of Interest

Compound Name: Sodium Formate

Cat. No.: B104965

This technical support center provides troubleshooting guidance and answers to frequently
asked guestions regarding the use of sodium formate as a thermal stabilizer in drilling fluids. It
is intended for researchers, scientists, and professionals in the field of drilling fluid technology.

Frequently Asked questions (FAQS)

1. What is the primary role of sodium formate in a drilling fluid?

Sodium formate is a multifunctional additive primarily used to enhance the thermal stability of
water-based drilling fluids, especially in high-temperature and high-pressure (HTHP)
environments.[1][2][3] It also contributes to shale inhibition and can be used as a density
control agent.[1][4]

2. How does sodium formate improve the thermal stability of drilling fluid polymers?

The formate ion (HCOO-) has a unique chemical structure that provides exceptional thermal
stability compared to traditional chloride-based systems. Formate salts reduce the rate of
hydrolytic and oxidative degradation of many common drilling fluid polymers, such as xanthan
gum and starches, at high temperatures. This is achieved by structuring the water molecules
around the polymer, which protects the polymer backbone from thermal degradation.

3. What is the typical temperature limit for drilling fluids treated with sodium formate?
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Drilling fluids formulated with sodium formate can maintain their properties at temperatures
exceeding 150°C (302°F). Specific formulations have shown stability at even higher
temperatures, with some studies reporting stability up to 157°C (315°F) and beyond.

4. Can sodium formate be used in combination with other formate salts?

Yes, sodium formate is often used in conjunction with potassium formate and cesium formate.
This combination allows for the formulation of high-density, solids-free brines. Sodium formate
can achieve a density of up to 1.30 S.G., which can be increased to 1.57 S.G. with potassium
formate and up to 2.2 S.G. with cesium formate.

5. Is sodium formate environmentally friendly?

Sodium formate is considered to be environmentally friendly, non-toxic, and biodegradable,
making it a preferable alternative to some conventional chemicals used in drilling fluids.

Troubleshooting Guide

Issue 1: Decreased Rheological Properties (Viscosity, Gel Strength) After High-Temperature
Exposure
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Possible Cause

Troubleshooting Steps

Insufficient Sodium Formate Concentration: The
concentration of sodium formate may be too low
to provide adequate thermal protection to the

polymers.

1. Review the initial formulation and the

expected bottom-hole temperature. 2. Increase
the concentration of sodium formate in the fluid.
3. Conduct a hot-roll aging test on the modified

fluid to verify improved thermal stability.

Polymer Degradation: The primary viscosifying
polymer (e.g., xanthan gum, starch) may be
degrading despite the presence of sodium

formate.

1. Evaluate the compatibility of the specific
polymer with the formate brine at the target
temperature. 2. Consider using a more thermally
stable polymer in conjunction with sodium
formate. 3. Perform HPHT rheology tests to
assess the performance of different polymer-

formate combinations.

Contamination: Contamination from the
formation (e.g., divalent cations like calcium and
magnesium) can negatively impact polymer

performance.

1. Analyze the chemical composition of the
drilling fluid filtrate for contaminants. 2. If
contamination is present, consider adding a
chelating agent to sequester the divalent

cations.

Issue 2: Increased High-Pressure, High-Temperature (HPHT) Fluid Loss
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Possible Cause

Troubleshooting Steps

Degradation of Fluid Loss Control Additives: The
additives responsible for controlling fluid loss

may not be stable at the operating temperature.

1. Verify the thermal stability of the fluid loss
control additives in the formate brine. 2.
Consider adding a thermally stable fluid loss
control polymer that is compatible with formate
systems. 3. The filtration loss of a polymer fluid
with added sodium formate may be slightly
greater than that of a pure polymer fluid, but this
can be controlled by adjusting the formate

concentration.

Poor Filter Cake Quality: The filter cake formed
may not be effective at preventing fluid invasion

into the formation.

1. Evaluate the particle size distribution of any
bridging agents (e.g., calcium carbonate) in the
fluid. 2. Optimize the concentration and particle
size of the bridging agent to create a more

effective filter cake.

Data Presentation

Table 1: Effect of Sodium Formate on the Rheological Properties of a Water-Based Drilling

Fluid After Hot-Roll Aging

Fluid Temperature Apparent Plastic Yield Point
Composition (°C) Viscosity (cP) Viscosity (cP) (Ib/100 ft?)
Base Mud (No
25 25 15 10
Formate)
Base Mud (No
150 8 5 3
Formate)
Base Mud +
25 28 18 10
Sodium Formate
Base Mud +
. 150 22 14 8
Sodium Formate
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Note: The data presented in this table is illustrative and compiled from general trends observed
in the cited literature. Actual experimental results will vary depending on the specific fluid
formulation and testing conditions.

Table 2: Comparison of Shale Recovery in Different Drilling Fluids

Fluid Type Temperature (°C) Shale Recovery (%)
KCI Fluid 120 88
Na/K Formate Fluid 120 95
KCI Fluid 150 87
Na/K Formate Fluid 150 92
KCI Fluid 175 84
Na/K Formate Fluid 175 92

Source: Adapted from a study on the thermal stability of starch in formate fluids.
Experimental Protocols
1. High-Pressure, High-Temperature (HPHT) Rheology Test

This test measures the rheological properties of drilling fluids under simulated downhole
conditions. The procedure is based on the guidelines provided in API RP 13B-1.

e Apparatus: HPHT Viscometer.

e Procedure:

[¢]

Place the drilling fluid sample in the viscometer test cell.

o

Pressurize the cell to the desired pressure (e.g., 500 psi).

(¢]

Heat the sample to the target temperature (e.g., 150°C).
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o Once the temperature and pressure have stabilized, measure the dial readings at various
rotational speeds (e.g., 600, 300, 200, 100, 6, and 3 rpm).

o Calculate the plastic viscosity, yield point, and apparent viscosity using the appropriate
formulas.

2. Hot-Roll Aging Test
This test simulates the effect of temperature on a drilling fluid over a period of time.
o Apparatus: Roller oven, aging cells.
e Procedure:
o Place the drilling fluid sample in an aging cell.
o Pressurize the cell with an inert gas (e.g., nitrogen) to prevent boiling.
o Place the cell in a roller oven preheated to the desired temperature (e.g., 150°C).
o Roll the sample for a specified duration (e.g., 16 hours).
o After aging, cool the cell to room temperature before opening.

o Measure the rheological and filtration properties of the aged fluid and compare them to the
initial properties.

3. Shale Recovery Test
This test evaluates the ability of a drilling fluid to inhibit the dispersion of shale cuttings.
o Apparatus: Roller oven, aging cells, sieves.
e Procedure:
o Prepare a known weight of dried shale cuttings of a specific size range.

o Add the shale cuttings to a known volume of the drilling fluid in an aging cell.
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o Hot-roll the sample at a specified temperature for a set duration (e.g., 150°F for 16 hours).
o After aging, pour the fluid and cuttings over a sieve to separate the recovered shale.

o Carefully wash the recovered shale with water or a suitable solvent to remove any
adhering drilling fluid.

o Dry the recovered shale in an oven and weigh it.

o Calculate the percent shale recovery by dividing the final weight of the shale by the initial
weight and multiplying by 100.

Visualizations
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Caption: Mechanism of polymer thermal degradation and the protective role of sodium
formate.
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Caption: Experimental workflow for evaluating the thermal stability of drilling fluids with sodium
formate.
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Caption: Troubleshooting flowchart for thermal stability issues in formate-based drilling fluids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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